Methyl 2-(methylamino)-2-(oxan-3-yl)acetate

• Molecular Formula: C9H17NO3
• Molecular Weight: 187.24 g/mol
• IUPAC Name: methyl 2-(methylamino)-2-(oxan-3-yl)acetate
• InChI: InChI=1S/C9H17NO3/c1-10-8(9(11)12-2)7-4-3-5-13-6-7/h7-8,10H,3-6H2,1-2H3
• InChI Key: XKCVEXOFMWRAHP-UHFFFAOYSA-N
• Canonical SMILES: CNC(C1CCCOC1)C(=O)OC

Description

is a chemical compound with the following structural formula:

Methyl 2-(methylamino)-2-(oxan-3-yl)acetate: $$\text{CH}_3-\text{O}-\text{C}(\text{CH}_3)(\text{NH}_2)-\text{C}(\text{O})\text{O}$$CH3​−O−C(CH3​)(NH2​)−C(O)O

.
• It belongs to the class of acetate esters and contains both an amino group and an ester functional group.
• The compound is also known by its systematic name: 3-Methylamino-3-methoxypropyl acetate .

Preparation Methods

Synthetic Routes:
• One common synthetic route involves the esterification of methyl 3-hydroxybutanoate (also known as methyl 3-hydroxybutyrate ) with methylamine . The reaction proceeds under acidic conditions, typically using a strong acid catalyst such as sulfuric acid or p-toluenesulfonic acid .
• The reaction can be represented as follows:

  $$\text{CH}_3-\text{O}-\text{C}(\text{CH}_3)(\text{OH}) + \text{CH}_3\text{NH}_2 \rightarrow \text{CH}_3-\text{O}-\text{C}(\text{CH}_3)(\text{NH}_2)-\text{C}(\text{O})\text{O} + \text{H}_2\text{O}$$CH3​−O−C(CH3​)(OH)+CH3​NH2​→CH3​−O−C(CH3​)(NH2​)−C(O)O+H2​O

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

Molecular Targets:

Pathways Involved:

Comparison with Similar Compounds

Similar Compounds:

Remember that while this compound has potential applications, further research is needed to fully explore its properties and uses

: IUPAC. (2021). Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013. Royal Society of Chemistry. : Katritzky, A. R., & Pozhars